Cas no 823189-02-2 (4-(azidomethyl)-2,6-dichloropyridine)

4-(Azidomethyl)-2,6-dichloropyridine is a versatile heterocyclic compound featuring both azido and chloro functional groups, making it a valuable intermediate in organic synthesis and medicinal chemistry. The presence of the azidomethyl group allows for click chemistry applications, such as Cu-catalyzed azide-alkyne cycloadditions (CuAAC), facilitating efficient bioconjugation and polymer modifications. The dichloropyridine scaffold provides additional reactivity for nucleophilic substitution reactions, enabling further derivatization. This compound is particularly useful in the development of pharmaceuticals, agrochemicals, and advanced materials due to its bifunctional reactivity and structural adaptability. High purity and stability under controlled conditions ensure reliable performance in synthetic workflows.

4-(azidomethyl)-2,6-dichloropyridine structure

823189-02-2 structure

Product name:4-(azidomethyl)-2,6-dichloropyridine

CAS No:823189-02-2

MF:C₆H₄N₄Cl₂

MW:203.02876

MDL:MFCD24457124

CID:695185

PubChem ID:71419494

4-(azidomethyl)-2,6-dichloropyridine Chemical and Physical Properties

Names and Identifiers

- Pyridine, 4-(azidomethyl)-2,6-dichloro-
- 4-(azidomethyl)-2,6-dichloropyridine
- SCHEMBL16532760
- DTXSID70838736
- EN300-1965135
- 823189-02-2
- MDL： MFCD24457124
- Inchi： InChI=1S/C6H4Cl2N4/c7-5-1-4(3-10-12-9)2-6(8)11-5/h1-2H,3H2
- InChI Key： JEIPWTSCQHHAFP-UHFFFAOYSA-N
- SMILES： C1=C(C=C(N=C1Cl)Cl)CN=[N+]=[N-]

Computed Properties

Exact Mass: 201.9813015g/mol
Monoisotopic Mass: 201.9813015g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 182
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 27.2Å²
XLogP3: 3.6

4-(azidomethyl)-2,6-dichloropyridine Pricemore >>

Enterprise	No.	Product name	Cas No.	Specification	Price	update time
Enamine	EN300-1965135-2.5g	4-(azidomethyl)-2,6-dichloropyridine	823189-02-2	2.5g	$1370.0	2023-09-17
Enamine	EN300-1965135-0.1g	4-(azidomethyl)-2,6-dichloropyridine	823189-02-2	0.1g	$615.0	2023-09-17
Enamine	EN300-1965135-1.0g	4-(azidomethyl)-2,6-dichloropyridine	823189-02-2	1g	$1014.0	2023-05-25
Enamine	EN300-1965135-5.0g	4-(azidomethyl)-2,6-dichloropyridine	823189-02-2	5g	$2940.0	2023-05-25
Enamine	EN300-1965135-0.05g	4-(azidomethyl)-2,6-dichloropyridine	823189-02-2	0.05g	$587.0	2023-09-17
Enamine	EN300-1965135-0.5g	4-(azidomethyl)-2,6-dichloropyridine	823189-02-2	0.5g	$671.0	2023-09-17
Enamine	EN300-1965135-5g	4-(azidomethyl)-2,6-dichloropyridine	823189-02-2	5g	$2028.0	2023-09-17
Enamine	EN300-1965135-10g	4-(azidomethyl)-2,6-dichloropyridine	823189-02-2	10g	$3007.0	2023-09-17
Enamine	EN300-1965135-10.0g	4-(azidomethyl)-2,6-dichloropyridine	823189-02-2	10g	$4360.0	2023-05-25
Enamine	EN300-1965135-0.25g	4-(azidomethyl)-2,6-dichloropyridine	823189-02-2	0.25g	$642.0	2023-09-17